4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide
Description
Mechanism of Action
Target of Action
Sulfonamides are generally known to inhibit bacterial enzymes, specifically the dihydropteroate synthase enzyme involved in the synthesis of folic acid .
Mode of Action
Based on the general behavior of sulfonamides, it can be inferred that this compound might interact with its targets by mimicking the natural substrate of the enzyme, thereby inhibiting the enzyme’s activity .
Biochemical Pathways
Sulfonamides typically interfere with the synthesis of folic acid in bacteria, which is crucial for the synthesis of nucleic acids and the metabolism of amino acids .
Pharmacokinetics
Sulfonamides are generally well absorbed in the gastrointestinal tract, widely distributed throughout body fluids, metabolized in the liver, and excreted in the urine .
Result of Action
By inhibiting the synthesis of folic acid, sulfonamides can prevent the growth and multiplication of bacteria, leading to their eventual death .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-3-chloro-2-fluorobenzene-1-sulfonamide involves the introduction of a sulfonamide group onto a benzene ring that already contains bromine, chlorine, and fluorine atoms.", "Starting Materials": [ "4-bromo-3-chloro-2-fluorobenzene", "sulfonamide reagent", "catalyst", "solvent" ], "Reaction": [ "Dissolve 4-bromo-3-chloro-2-fluorobenzene in a suitable solvent.", "Add a sulfonamide reagent and a catalyst to the reaction mixture.", "Heat the reaction mixture under reflux for a specified period of time.", "Cool the reaction mixture and isolate the product by filtration or extraction.", "Purify the product by recrystallization or chromatography." ] } | |
CAS No. |
1204572-81-5 |
Molecular Formula |
C6H4BrClFNO2S |
Molecular Weight |
288.5 |
Purity |
95 |
Origin of Product |
United States |
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